molecular formula C7H6Br2ClN B8618509 3-Bromo-2-(bromomethyl)-6-chloro-4-methylpyridine

3-Bromo-2-(bromomethyl)-6-chloro-4-methylpyridine

Cat. No.: B8618509
M. Wt: 299.39 g/mol
InChI Key: FTMYUSVBQZQRPF-UHFFFAOYSA-N
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Description

3-Bromo-2-(bromomethyl)-6-chloro-4-methylpyridine is a useful research compound. Its molecular formula is C7H6Br2ClN and its molecular weight is 299.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6Br2ClN

Molecular Weight

299.39 g/mol

IUPAC Name

3-bromo-2-(bromomethyl)-6-chloro-4-methylpyridine

InChI

InChI=1S/C7H6Br2ClN/c1-4-2-6(10)11-5(3-8)7(4)9/h2H,3H2,1H3

InChI Key

FTMYUSVBQZQRPF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=C1Br)CBr)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (3-bromo-6-chloro-4-methylpyridin-2-yl)methanol (22.9 g, 97 mmol) in CH2Cl2 (1.5 L) was cooled to 0° C. CBr4 (48.2 g, 145 mmol) was added, followed by Ph3P (38.1 g, 145 mmol). The reaction was stirred at 0° C. for 20 minutes and then warmed to r.t. for 16 hours. The reaction was then concentrated and the residue was purified by flash chromatography on silica gel with 0 to 10% EtOAc/heptanes to afford of 3-bromo-2-(bromomethyl)-6-chloro-4-methylpyridine. 1H NMR (CDCl3, 500 MHz) δ 7.16 (s, 1H), 4.67 (s, 2H), 2.43 (s, 3H).
Quantity
22.9 g
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Name
Quantity
48.2 g
Type
reactant
Reaction Step Two
Name
Quantity
38.1 g
Type
reactant
Reaction Step Three

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